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Mechanism of Photoinitiation: A Tale of Two
Radicals
Both acylphosphonates and acylphosphine oxides are classified as Norrish Type I

photoinitiators. Upon absorption of UV or near-visible light, they undergo α-cleavage to

generate two distinct free radicals that can initiate polymerization.[1] The primary difference lies

in the nature of the phosphorus-centered radical generated.

Acylphosphonates: Upon photoexcitation, an acylphosphonate molecule cleaves at the carbon-

phosphorus bond to produce a benzoyl radical and a phosphonyl radical.
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Figure 1: Photocleavage of an acylphosphonate.

Acylphosphine Oxides: Similarly, acylphosphine oxides undergo α-cleavage upon irradiation.

This process yields a benzoyl radical and a highly reactive phosphinoyl radical.[2] The

presence of two organic substituents on the phosphorus atom in phosphinoyl radicals, as

opposed to the alkoxy groups in phosphonyl radicals, significantly influences their reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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